3-Chloro-2-[3-(2-hydroxyethyl)piperidin-1-yl]benzonitrile

• IUPAC Name: 3-chloro-2-[3-(2-hydroxyethyl)piperidin-1-yl]benzonitrile
• InChI: InChI=1S/C14H17ClN2O/c15-13-5-1-4-12(9-16)14(13)17-7-2-3-11(10-17)6-8-18/h1,4-5,11,18H,2-3,6-8,10H2
• InChI Key: LHITZJOZHBZAEB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=C(C=CC=C2Cl)C#N)CCO
• Molecular Formula: C14H17ClN2O
• Molecular Weight: 264.75 g/mol

Description

3-Chloro-2-[3-(2-hydroxyethyl)piperidin-1-yl]benzonitrile is a chemical compound that has attracted significant attention in scientific research. It is a potent and selective inhibitor of the dopamine transporter and has been investigated for its potential use in the treatment of psychiatric disorders such as attention deficit hyperactivity disorder (ADHD), depression, and addiction. In

Mechanism of Action

The mechanism of action of 3-Chloro-2-[3-(2-hydroxyethyl)piperidin-1-yl]benzonitrile involves the inhibition of the dopamine transporter. The dopamine transporter is responsible for the reuptake of dopamine from the synapse, which controls the levels of dopamine in the brain. By inhibiting the dopamine transporter, this compound increases the levels of dopamine in the synapse, which can improve symptoms of psychiatric disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its mechanism of action. By increasing the levels of dopamine in the synapse, it can improve symptoms of this compound, depression, and addiction. However, it can also lead to side effects such as insomnia, anxiety, and restlessness.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Chloro-2-[3-(2-hydroxyethyl)piperidin-1-yl]benzonitrile in lab experiments is its potency and selectivity for the dopamine transporter. This makes it a useful tool for studying the role of the dopamine transporter in psychiatric disorders. However, its side effects and potential for abuse limit its use in animal models and human studies.

Future Directions

There are several future directions for research on 3-Chloro-2-[3-(2-hydroxyethyl)piperidin-1-yl]benzonitrile. One direction is to investigate its potential use in combination with other drugs for the treatment of psychiatric disorders. Another direction is to explore its effects on other neurotransmitter systems, such as serotonin and norepinephrine. Additionally, further research is needed to understand the long-term effects and safety of this compound.

Synthesis Methods

The synthesis of 3-Chloro-2-[3-(2-hydroxyethyl)piperidin-1-yl]benzonitrile involves the reaction of 3-chlorobenzonitrile with 3-(2-hydroxyethyl)piperidine in the presence of a base such as potassium carbonate. The reaction proceeds through an SNAr mechanism, and the product is obtained in good yield after purification.

Scientific Research Applications

3-Chloro-2-[3-(2-hydroxyethyl)piperidin-1-yl]benzonitrile has been extensively studied for its potential use in the treatment of psychiatric disorders. It has been shown to be a potent and selective inhibitor of the dopamine transporter, which is involved in the reuptake of dopamine from the synapse. By inhibiting the dopamine transporter, this compound increases the levels of dopamine in the synapse, which can improve symptoms of this compound, depression, and addiction.